2-Phenyl-1,3,2-dioxaborepane

• CAS: 4406-76-2
• Molecular Formula: C10H13BO2
• Molecular Weight: 176.02 g/mol
• SMILES: B1(OCCCCO1)C2=CC=CC=C2
• InChI: InChI=1S/C10H13BO2/c1-2-6-10(7-3-1)11-12-8-4-5-9-13-11/h1-3,6-7H,4-5,8-9H2
• InChIKey: VRVRPDBGTWBSMA-UHFFFAOYSA-N

Why 2-Phenyl-1,3,2-dioxaborepane (CAS 4406-76-2) Matters as a Seven-Membered Cyclic Phenylboronate

2-Phenyl-1,3,2-dioxaborepane (CAS 4406-76-2), systematically named as benzeneboronic acid cyclic tetramethylene ester, is a seven-membered cyclic phenylboronate ester with the molecular formula C10H13BO2 and a molecular weight of 176.02 g/mol . It is synthesized via direct condensation of phenylboronic acid with 1,4-butanediol . As a member of the 1,3,2-dioxaborepane family, it exhibits physicochemical properties—including a boiling point of 297.6 °C, a density of 1.02 g/cm³, and a computed logP of approximately 1.21 —that inherently differentiate it from the more common five- and six-membered cyclic phenylboronate analogs used in cross-coupling and protecting-group chemistries.

1

Seven-membered 1,3,2-dioxaborepane ring structure suited for 1,4-diol protection and mild deprotection workflows

2

Thermodynamically least favored ring size (n=4) among common cyclic phenylboronates; highest lability for transient protection

3

Distinct physicochemical profile vs. 5- and 6-membered analogs supports thermal processing and organic-phase extraction selection

Why a 5- or 6-Membered Ring Phenylboronate Cannot Simply Replace 2-Phenyl-1,3,2-dioxaborepane

Cyclic phenylboronate esters cannot be generically interchanged based solely on the phenylboron core; the diol-derived ring size critically governs thermodynamic stability of formation, hydrolytic lability, and physicochemical behavior. The seven-membered 1,3,2-dioxaborepane ring in 2-phenyl-1,3,2-dioxaborepane is thermodynamically less favored upon formation compared to its five-membered (1,3,2-dioxaborolane) or six-membered (1,3,2-dioxaborinane) counterparts, following the established order n = 3 > 2 > 4 for ester formation ability . Early fundamental studies on boron heterocycles explicitly noted that dioxaborepan systems are 'considerably less stable' than their dioxaborinan and dioxaborolan analogues . These inherent ring-size-dependent differences mean that substituting a dioxaborolane or dioxaborinane for a dioxaborepane can result in markedly altered protection/deprotection kinetics, cross-coupling precursor stability, or extraction efficiency, undermining reproducibility in synthetic protocols or analytical derivatization methods that depend on the specific ring lability.

Dimension

2-Phenyl-1,3,2-dioxaborepane (7-membered)

5- or 6-Membered Ring Analogs

Ring formation thermodynamics

Least favored (n=4); rank 3 of 3

More favored (n=2, n=3); form more readily

Hydrolytic lability

Considerably less stable; labile in aqueous conditions

More hydrolytically stable; slower deprotection

Physicochemical profile

Higher boiling point and LogP shift thermal and extraction behavior

Different thermal and partitioning characteristics may alter protocol outcomes

• [1] Sohu Science. 常用试剂----苯基硼酸. 2026-04-04. Citing J. Chem. Soc., 1982, 2239 and Tetrahedron, 1969, 25, 477. URL: https://www.sohu.com/a/1005229609_610519 View Source
• [2] Gardner, P. J. Physical measurements on (I) some boron-containing compounds and (II) some aqueous inorganic ions. Doctoral Thesis, Royal Holloway, University of London, 1963. URL: https://repository.royalholloway.ac.uk/items/2233e94d-9642-4022-b571-0d86192dea60/1/ View Source

Quantitative Differentiation Evidence for 2-Phenyl-1,3,2-dioxaborepane (CAS 4406-76-2) Versus Closest Analogs

Physical Property Differentiation: Elevated Boiling Point Relative to the 5-Membered Ring Analog

2-Phenyl-1,3,2-dioxaborepane exhibits a substantially higher boiling point compared to its 5-membered ring analog 2-phenyl-1,3,2-dioxaborolane (CAS 4406-72-8). The target compound's boiling point is 297.6 °C at 760 mmHg, which is 34.6 °C higher than the 263.0 °C reported for the dioxaborolane analog . This difference reflects the increased molecular weight (176.02 vs. 147.97 g/mol) and greater van der Waals surface area of the seven-membered ring system . The elevated boiling point enables different distillation or thermal purification windows and reduces evaporative loss during high-temperature reaction processing.

Boiling Point

Cross-study comparable

297.6 °C

Δ +34.6 °C vs. dioxaborolane

Supports wider thermal processing window

At 760 mmHg; enables reduced evaporative loss in high-temperature protocols

Evidence Dimension	Boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	297.6 °C
Comparator Or Baseline	2-Phenyl-1,3,2-dioxaborolane (CAS 4406-72-8): 263.0 °C
Quantified Difference	+34.6 °C (ΔTb)
Conditions	Reported values at 760 mmHg from ChemSrc and ChemSpider databases

Why This Matters

A 34.6 °C higher boiling point provides a wider operational temperature range for solvent removal or distillation, directly influencing purification protocol design and thermal stability margins during procurement evaluation.

• [1] PubChem. 1,3,2-Dioxaborolane, 2-phenyl- (CID 562768). Molecular Weight: 147.97 g/mol. URL: https://pubchem.ncbi.nlm.nih.gov/compound/562768 View Source

Partition Coefficient Differentiation: Higher LogP Enables Improved Organic Phase Extraction

The computed octanol-water partition coefficient (LogP) for 2-phenyl-1,3,2-dioxaborepane is approximately 1.21, which is 0.78 log units higher than the 0.43 LogP reported for the 5-membered 2-phenyl-1,3,2-dioxaborolane analog . This 0.78 log-unit increase, representing roughly a 6-fold greater partitioning into the organic phase, arises from the two additional methylene groups contributed by the 1,4-butanediol backbone. The higher lipophilicity directly affects chromatographic retention, liquid-liquid extraction efficiency, and passive membrane partitioning in biological assay contexts.

Partition Coefficient

Cross-study comparable

LogP 1.21

Δ +0.78 log units vs. dioxaborolane

Supports organic-phase recovery assessment

~6× higher partitioning; computed values from Molaid and PubChem

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	1.21
Comparator Or Baseline	2-Phenyl-1,3,2-dioxaborolane: 0.43
Quantified Difference	+0.78 log units (~6× higher organic phase partitioning)
Conditions	Computed values from Molaid (target) and PubChem/Huaxuejia (comparator)

Why This Matters

A 0.78 log-unit higher LogP translates to significantly more efficient organic-phase recovery during workup or extraction-based analytical derivatization, reducing material loss in protocols where the boronate must partition into nonpolar media.

Ring-Size-Dependent Ester Formation Thermodynamics: 7-Membered Ring Is the Least Favored

The thermodynamic driving force for cyclic phenylboronate ester formation is strongly governed by the diol chain length. The experimentally established rank order for ester formation ability with phenylboronic acid is n = 3 (six-membered dioxaborinane) > n = 2 (five-membered dioxaborolane) > n = 4 (seven-membered dioxaborepane) . 2-Phenyl-1,3,2-dioxaborepane, derived from 1,4-butanediol (n = 4), is therefore the thermodynamically least stable ring system among these three common cyclic phenylboronate classes. This lower thermodynamic favorability correlates with increased susceptibility to hydrolysis and transesterification, making it the most labile of the three ring-size variants under equivalent conditions.

Ring Formation Rank

Class-level inference

Rank 3 of 3

n=4: least favored; n=3 > n=2 > n=4

Reported thermodynamic rank order context

Cited from J. Chem. Soc., 1982 and Tetrahedron, 1969; class-level principle

Evidence Dimension	Thermodynamic rank order of cyclic phenylboronate ester formation
Target Compound Data	n = 4 (7-membered): least favored (rank 3 of 3)
Comparator Or Baseline	n = 3 (6-membered): most favored (rank 1); n = 2 (5-membered): intermediate (rank 2)
Quantified Difference	Qualitative rank-order difference; 7-membered ring is least thermodynamically stable
Conditions	Condensation of phenylboronic acid with HO-(CH2)n-OH diols; cited in Broadhurst, J. Chem. Soc., 1982 and Yurkevich, Tetrahedron, 1969

Why This Matters

The rank-order thermodynamic inferiority of the seven-membered ring directly impacts procurement decisions for protecting-group applications: researchers seeking the most labile phenylboronate for mild deprotection conditions should select this compound, while those requiring maximum ester stability should opt for the six-membered dioxaborinane analog.

• [1] Sohu Science. 常用试剂----苯基硼酸. 2026-04-04. Citing Broadhurst, M. J. et al., J. Chem. Soc., 1982, 2239 and Yurkevich, A. M. et al., Tetrahedron, 1969, 25, 477. URL: https://www.sohu.com/a/1005229609_610519 View Source

Hydrolytic Stability: Dioxaborepane Ring Is Significantly Less Stable Than Dioxaborolane or Dioxaborinane

A foundational doctoral thesis on boron-containing heterocycles investigated the synthesis and stability of dioxaborepan systems and concluded that 'these heterocycles are considerably less stable than the dioxaborinan and dioxaborolan analogues' . Although quantitative hydrolysis rate constants for the specific 2-phenyl derivative were not publicly available, the class-level observation is consistent with the ring-size thermodynamic trend (n = 3 > 2 > 4) and aligns with the general principle that seven-membered cyclic boronic esters are more hydrolytically labile than five- or six-membered counterparts due to increased ring strain and conformational flexibility facilitating nucleophilic attack at boron . This property directly impacts storage requirements, aqueous reaction compatibility, and the shelf-life of formulated solutions.

Hydrolytic Stability

Class-level inference

Considerably less stable

Dioxaborepane vs. dioxaborolane/inane

Reported hydrolytic lability context

Gardner (1963); consistent with ring-size thermodynamic principles

Evidence Dimension	Comparative hydrolytic stability of cyclic phenylboronate ring systems
Target Compound Data	1,3,2-Dioxaborepane (7-membered): 'considerably less stable'
Comparator Or Baseline	1,3,2-Dioxaborolane (5-membered) and 1,3,2-Dioxaborinane (6-membered): both more stable
Quantified Difference	Qualitative; dioxaborepanes are described as considerably less stable than both smaller ring analogs
Conditions	Synthesis and stability investigation by Gardner (1963); consistent with ring-size thermodynamic principles

Why This Matters

This inherent lability makes 2-phenyl-1,3,2-dioxaborepane the preferred choice when facile, on-demand hydrolysis is desired—for example, in temporary diol protection where mild aqueous deprotection is required—but disqualifies it for applications requiring prolonged stability in aqueous or protic environments where the dioxaborolane or pinacol ester analogs would be more appropriate.

• [1] Gardner, P. J. Physical measurements on (I) some boron-containing compounds and (II) some aqueous inorganic ions. Doctoral Thesis, Royal Holloway, University of London, 1963. URL: https://repository.royalholloway.ac.uk/items/2233e94d-9642-4022-b571-0d86192dea60/1/ View Source
• [2] Bowie, R. A.; Musgrave, O. C. Organoboron compounds. Part V. The hydrolysis of cyclic phenylboronates. J. Chem. Soc., 1963, 3945-3949. DOI: 10.1039/JR9630003945 View Source

Autooxidation Susceptibility: Dioxaborepanes Require Inert Storage Conditions

Studies on the autooxidation of substituted dioxaborepanes revealed that prolonged storage of 2-isobutyl-5,6-benzo-1,3,2-dioxaborepane leads to formation of 2,2′-oxybis(5,6-benzo-1,3,2-dioxaborepane) as the main autooxidation product, as characterized by PMR, IR, and mass spectrometry . This autooxidative dimerization pathway is specific to the seven-membered dioxaborepane scaffold under ambient atmospheric conditions and has not been reported as a dominant degradation route for the more stable five- or six-membered dioxaborolane and dioxaborinane analogs. For procurement and storage planning, this necessitates evaluation of inert-atmosphere packaging and periodic purity verification by GC-MS or NMR if long-term shelf stability is required.

Autooxidation Risk

Data to verify

Dimer formation documented

2,2′-oxybis dimer as major product

Storage condition context to review

Class-level; 2-isobutyl analog evidence; requires inert-atmosphere evaluation

Evidence Dimension	Autooxidative degradation upon prolonged ambient storage
Target Compound Data	2-Isobutyl-5,6-benzo-1,3,2-dioxaborepane forms 2,2′-oxybis dimer as major autooxidation product (class-level inference for dioxaborepanes)
Comparator Or Baseline	Dioxaborolanes and dioxaborinanes: autooxidation is not reported as a principal degradation pathway under comparable conditions
Quantified Difference	Qualitative; autooxidation pathway demonstrated specifically for dioxaborepane scaffold
Conditions	Prolonged storage under ambient atmosphere; characterized by PMR, IR, and mass spectrometry (Kuznetsov et al., 2001)

Why This Matters

The documented autooxidation susceptibility of dioxaborepanes requires users to budget for inert-atmosphere storage (e.g., argon or nitrogen) and periodic purity re-certification, representing a higher total cost of ownership compared to the more oxidation-resistant dioxaborolane or pinacol ester alternatives if long-term storage is anticipated.

• [1] Kuznetsov, V. V.; Brusilovskii, Yu. E.; Mazepa, A. V. Reaction of Seven-membered Cyclic Boric Esters with Acetonitrile; Autooxidation of 2-isobutyl-5,6-benzo-1,3,2-dioxaborepane. Chemistry of Heterocyclic Compounds, 2001, 37(1), 129-130. DOI: 10.1023/A:1017513522525 View Source

Application Scenarios Where 2-Phenyl-1,3,2-dioxaborepane (CAS 4406-76-2) Is the Scientifically Preferable Choice

Temporary 1,4-Diol Protection Requiring Mild Aqueous Deprotection Without Strong Acid or Base

For synthetic sequences requiring transient protection of a 1,4-butanediol or structurally similar 1,4-diol moiety, 2-phenyl-1,3,2-dioxaborepane is the thermodynamically most labile option among cyclic phenylboronates (n = 4 is the least favored ring size for ester formation) . This inherent lability, combined with the documented hydrolytic instability of dioxaborepane systems relative to their five- and six-membered counterparts , enables deprotection under milder aqueous conditions than would be required for a dioxaborolane- or dioxaborinane-protected diol. This scenario is particularly valuable when the substrate contains acid- or base-sensitive functional groups that would be compromised under the harsher conditions needed to cleave the more stable five- or six-membered boronate esters.

Analytical Derivatization of 1,4-Butanediol for GC-MS Analysis Exploiting Higher LogP

In analytical chemistry workflows that require derivatization of 1,4-butanediol for gas chromatography-mass spectrometry (GC-MS) analysis, 2-phenyl-1,3,2-dioxaborepane formation provides a key advantage: the resulting derivative has a LogP of 1.21, which is 0.78 log units higher than the corresponding ethylene glycol-derived phenylboronate . This 6-fold greater organic-phase partitioning enables more efficient liquid-liquid extraction recovery from aqueous sample matrices, directly improving detection sensitivity and quantitation limits for trace-level 1,4-butanediol analysis in biological or environmental samples.

High-Temperature Reaction Solvent Systems Requiring Reduced Evaporative Loss of the Organoboron Component

The elevated boiling point of 2-phenyl-1,3,2-dioxaborepane (297.6 °C at 760 mmHg) compared to the 5-membered dioxaborolane analog (263.0 °C) provides a +34.6 °C advantage in thermal processing windows . In high-temperature Suzuki-Miyaura cross-coupling or other metal-catalyzed reactions conducted above 200 °C, this higher boiling point reduces the risk of evaporative loss of the organoboron coupling partner during prolonged heating, maintaining stoichiometric control and improving reaction reproducibility. Additionally, the compound's lower density (1.02 vs. 1.09 g/cm³ for the dioxaborolane) affects mixing and phase behavior in biphasic reaction systems .

Ring-Expansion Precursor for Seven-Membered Borinic Acid Ester Synthesis

Recent methodology published in JACS (2024) demonstrates that 2-aryl-1,3,2-dioxaborolane derivatives can undergo selective oxyboration of arynes to yield ring-expanded seven-membered borinic acid esters . In this context, 2-phenyl-1,3,2-dioxaborepane serves as both a target structure and a mechanistic benchmark for developing ring-expansion methodologies. Researchers developing novel boron-containing heterocycle syntheses should procure this compound as an analytical reference standard to validate that their ring-expansion products indeed match the authentic seven-membered dioxaborepane scaffold, distinguishing it from the five- or six-membered starting materials or potential rearranged byproducts.

Application

Selection Property

Validation Focus

Temporary 1,4-diol protection

Thermodynamic lability profile

Mild aqueous deprotection without strong acid or base

GC-MS derivatization of 1,4-butanediol

Organic-phase partitioning profile

Extraction recovery from aqueous sample matrices

High-temperature reaction systems

Thermal processing profile

Evaporative loss control during prolonged heating

Ring-expansion method validation

Seven-membered ring identity

Scaffold authentication as analytical reference standard

• [1] Shiratori, Y.; Jiang, J.; Kubota, K.; Maeda, S.; Ito, H. Ring Expansion of Cyclic Boronates via Oxyboration of Arynes. J. Am. Chem. Soc., 2024, 146(3), 1765-1770. DOI: 10.1021/jacs.3c11851 View Source